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Compound of Interest

Compound Name: Di-p-tolyl sulfone

Cat. No.: B1329337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Di-p-tolyl sulfone, also known as bis(4-methylphenyl) sulfone, is an organosulfur compound

with significant applications in organic synthesis and materials science. Its chemical stability

and high-temperature properties make it a valuable intermediate and solvent in various

chemical processes. This technical guide provides an in-depth overview of the chemical and

physical properties, synthesis, and key applications of di-p-tolyl sulfone, tailored for

professionals in research and development.

Chemical and Physical Properties
Di-p-tolyl sulfone is a white crystalline solid at room temperature.[1] Its core structure consists

of a sulfonyl group connecting two p-tolyl (4-methylphenyl) rings. The key physical and

chemical properties are summarized in the tables below for easy reference.

Table 1: General Properties of Di-p-tolyl Sulfone
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Property Value

CAS Number 599-66-6[2][3][4]

Molecular Formula C₁₄H₁₄O₂S[2][4]

Molecular Weight 246.32 g/mol [2][4]

Appearance White crystalline solid[1]

Purity ≥98%[2]

Table 2: Spectroscopic and Structural Identifiers
Identifier Value

IUPAC Name 1-methyl-4-[(4-methylphenyl)sulfonyl]benzene

SMILES Cc1ccc(cc1)S(=O)(=O)c2ccc(C)cc2

InChI
InChI=1S/C14H14O2S/c1-11-3-7-13(8-4-

11)17(15,16)14-9-5-12(2)6-10-14/h3-10H,1-2H3

Table 3: Physical Properties of Di-p-tolyl Sulfone
Property Value

Melting Point 158-160 °C (lit.)[5]

Boiling Point Data not readily available

Solubility Soluble in chloroform (25 mg/mL)[5]

Flash Point Not applicable[5]

Synthesis of Di-p-tolyl Sulfone
The most common method for the synthesis of di-p-tolyl sulfone is the Friedel-Crafts

sulfonylation of toluene with p-toluenesulfonyl chloride in the presence of a Lewis acid catalyst,

such as aluminum chloride.

Experimental Protocol: Synthesis of Di-p-tolyl Sulfone
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Materials:

Toluene

p-Toluenesulfonyl chloride

Anhydrous aluminum chloride (AlCl₃)

Dry dichloromethane (CH₂Cl₂)

Hydrochloric acid (HCl), concentrated

Sodium bicarbonate (NaHCO₃) solution, 5%

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Ice

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a reflux condenser with a drying tube, add anhydrous

aluminum chloride (1.1 eq) and dry dichloromethane. Cool the suspension to 0 °C in an ice

bath.

Addition of Reactants: Dissolve p-toluenesulfonyl chloride (1.0 eq) in dry dichloromethane

and add it to the dropping funnel. Add this solution dropwise to the stirred suspension of

aluminum chloride over 30 minutes, maintaining the temperature at 0 °C. After the addition is

complete, add a solution of toluene (1.1 eq) in dry dichloromethane dropwise over 30

minutes.

Reaction: After the addition of toluene is complete, remove the ice bath and allow the

reaction mixture to warm to room temperature. Stir the mixture for an additional 2-3 hours.

The progress of the reaction can be monitored by thin-layer chromatography (TLC).
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Work-up: Carefully pour the reaction mixture into a beaker containing a mixture of crushed

ice and concentrated hydrochloric acid. Stir vigorously until all the aluminum salts are

dissolved.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and

extract the aqueous layer twice with dichloromethane.

Washing: Combine the organic layers and wash successively with water, 5% sodium

bicarbonate solution, and brine.

Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate. Filter and

remove the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent,

such as ethanol or a mixture of ethyl acetate and petroleum ether, to yield pure di-p-tolyl
sulfone as a white crystalline solid.

Experimental Workflow: Synthesis and Purification
The following diagram illustrates the general workflow for the synthesis and purification of di-p-
tolyl sulfone.

Reactants
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Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of di-p-tolyl sulfone.

Applications
Di-p-tolyl sulfone serves as a versatile compound in several areas of chemical science:

High-Temperature Solvent: Due to its high thermal stability, it is used as a high-temperature

solvent in the synthesis of high-performance polymers like polyethersulfones.
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Organic Synthesis Intermediate: It is a precursor for the synthesis of various organic

molecules. For instance, it can be used in the preparation of isomeric p-tolylpyridines

through photochemical decomposition.[4]

Material Science: Its derivatives have been explored for applications in materials science,

including the preparation of OLED materials.

While di-p-tolyl sulfone itself is not a therapeutic agent, its stable diaryl sulfone scaffold is a

structural motif found in some biologically active molecules. Its role as a synthetic intermediate

can be relevant to the early stages of drug discovery and development, where the construction

of diverse molecular architectures is crucial.

Safety Information
Di-p-tolyl sulfone is considered a combustible solid.[5] Standard laboratory safety precautions

should be followed when handling this compound, including the use of personal protective

equipment such as safety glasses, gloves, and a lab coat. For detailed safety information, refer

to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
Di-p-tolyl sulfone is a valuable chemical with well-defined properties and established synthetic

routes. Its utility as a high-temperature solvent and a stable building block in organic synthesis

makes it a compound of interest for researchers in both academia and industry. This guide

provides a foundational understanding of its key characteristics to support its effective use in

scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bocsci.com [bocsci.com]

2. Organic Syntheses Procedure [orgsyn.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.scbt.com/p/di-p-tolyl-sulfone-599-66-6
https://www.benchchem.com/product/b1329337?utm_src=pdf-body
https://www.benchchem.com/product/b1329337?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/392391
https://www.benchchem.com/product/b1329337?utm_src=pdf-body
https://www.benchchem.com/product/b1329337?utm_src=pdf-custom-synthesis
https://www.bocsci.com/product/di-p-tolyl-sulfone-cas-599-66-6-322376.html
http://orgsyn.org/demo.aspx?prep=CV4P0674
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Diiodomethyl p-tolyl sulfone | C8H8I2O2S | CID 62738 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. scbt.com [scbt.com]

5. Di-p-tolyl sulfone 99 599-66-6 [sigmaaldrich.com]

To cite this document: BenchChem. [Di-p-tolyl Sulfone: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329337#di-p-tolyl-sulfone-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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